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Chemical Identity & ODP Data

Industrial
Designation

Chemical
Formula

Chemical Name (Common
Name)

Ozone-Depleting
Potential (ODP)

HBFC-31B1 [1] CH₂FBr Bromofluoromethane [2] 0.73 [2] [1]

HBFC-22B1 [1] CHF₂Br Bromodifluoromethane [2] 0.74 [2] [1]

HBFC-21B2 [1] CHFBr₂ Dibromofluoromethane [2] 1.00 [2] [1]

Mechanism of Ozone Depletion

Ozone-depleting substances (ODS) like bromofluoromethane are generally stable in the lower atmosphere

(troposphere) and only degrade under intense ultraviolet light once they reach the stratosphere. There, they

break down and release bromine atoms, which then catalyze the destruction of ozone molecules [2]. The

following diagram illustrates the lifecycle and impact of such substances.
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Lifecycle of bromofluoromethane (ODS) leading to ozone depletion.

Regulatory Context

Bromofluoromethane is listed as a controlled substance under the Montreal Protocol on Substances that

Deplete the Ozone Layer [3]. In the United States, it is classified as a Class I ODS (Group VII) [2], which

are subject to strict production and consumption phase-outs. The European Union's Ozone Regulation also

controls these substances, often going beyond the requirements of the Montreal Protocol [3].

Research on Short-Lived Substances

Recent scientific assessments highlight the growing importance of understanding Very Short-Lived

Substances (VSLS), which include some brominated compounds. Although bromofluoromethane itself is

not specifically mentioned as a focus of this recent research, the principles are relevant:

Enhanced Impact: VSLS emitted in the tropics can be more readily transported to the stratosphere,

leading to greater ozone loss compared to emissions at higher latitudes [4].
Modeling Challenges: Assigning a single ODP value to VSLS is complex, as their impact depends

heavily on the location and season of their emissions. Advanced three-dimensional models are
needed to estimate their ODPs accurately [4].

Amplifying Trends: A 2023 study in Nature Climate Change concluded that halogenated VSLS
amplify the observed negative ozone trend in the tropical lower stratosphere, accounting for about a

quarter of the observed depletion [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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